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Compound of Interest

Compound Name: Cyclooctatetraene

Cat. No.: B1213319 Get Quote

Cyclooctatetraene: Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of cyclooctatetraene
(COT).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cyclooctatetraene?

A1: Cyclooctatetraene (COT) is a highly flammable liquid and vapor.[1][2][3][4][5] It can form

explosive mixtures with air, and its vapors, being heavier than air, can travel to an ignition

source and flash back.[2][6] COT is also a skin and eye irritant.[2][6] Inhalation may cause

respiratory irritation, dizziness, or even suffocation.[2][7] Aspiration of the liquid may be fatal if

swallowed and enters the airways.[1][2] Additionally, COT can polymerize explosively when

heated.[2]

Q2: What are the proper storage conditions for cyclooctatetraene?

A2: Cyclooctatetraene should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[1][6] The recommended storage temperature is -20°C.[8][9][10] It should be

stored under an inert atmosphere, such as nitrogen, to prevent the formation of explosive

peroxides.[6][10] Keep it away from heat, sparks, open flames, and other ignition sources.[6][7]

The storage area should be equipped with explosion-proof electrical equipment.[6]
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Q3: What personal protective equipment (PPE) is required when handling cyclooctatetraene?

A3: When handling cyclooctatetraene, appropriate personal protective equipment is crucial.

This includes:

Eye/Face Protection: Tightly fitting safety goggles with side-shields.[1]

Skin Protection: Chemical-resistant gloves and flame-retardant, antistatic protective clothing.

[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face

respirator with an appropriate filter (e.g., type ABEK) should be used.[1] Work should be

conducted in a well-ventilated area, preferably in a chemical fume hood.[11]

Q4: What materials are incompatible with cyclooctatetraene?

A4: Cyclooctatetraene is incompatible with strong oxidizing agents such as perchlorates,

peroxides, permanganates, chlorates, nitrates, chlorine, bromine, and fluorine.[4][6][10] It may

also react exothermically with reducing agents.[2]

Q5: How should I dispose of cyclooctatetraene waste?

A5: Cyclooctatetraene waste is considered hazardous and must be disposed of in accordance

with local, state, and federal regulations.[6] It is recommended to offer surplus and non-

recyclable solutions to a licensed disposal company.[7] One method of disposal involves

dissolving or mixing the material with a combustible solvent and burning it in a chemical

incinerator equipped with an afterburner and scrubber.[11]

Troubleshooting Guides
Problem: I observe a color change in my stored cyclooctatetraene.

Possible Cause: The appearance of a yellow to yellow-brown color is not unusual for

cyclooctatetraene.[10][12] However, a significant change in color could indicate the

presence of impurities or degradation products. Commercial cyclooctatetraene may contain

an inhibitor like hydroquinone to prevent polymerization.[8][9][10]
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Solution: If you are concerned about the purity, it is advisable to re-purify the material, for

instance, by distillation. However, be aware that distillation of peroxide-containing

substances can be dangerous. Do not distill to a small volume as this can concentrate

explosive peroxides.[10]

Problem: I need to transfer a large quantity of cyclooctatetraene between containers.

Procedure: To prevent the buildup of electrostatic charge, which can be an ignition source, it

is mandatory to ground and bond both the container and the receiving equipment during the

transfer of cyclooctatetraene.[1][6][7] Use only non-sparking tools and ensure the area is

well-ventilated and free of ignition sources.[1][6]

Quantitative Data
Physical and Chemical Properties

Property Value

Molecular Formula C₈H₈[2][3][10]

Molar Mass 104.15 g/mol [3][8][10]

Appearance Colorless to light yellow liquid[2][3][12]

Density 0.925 g/mL at 25 °C[3][8][9]

Melting Point -5 to -3 °C[3][8][9]

Boiling Point 142-143 °C[3][8][9]

Flash Point 22 °C (71.6 °F) - closed cup[9]

Vapor Pressure 7.8 mmHg[2]

Solubility in Water Insoluble/Immiscible[2][3][10]

Safety and Hazard Information
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Parameter Value/Classification

GHS Pictograms Flammable, Irritant, Health Hazard[3]

GHS Signal Word Danger[3][7]

Hazard Statements H225, H304, H315, H319, H335, H412[1][3][9]

UN Number 2358[2][7]

Transport Hazard Class 3 (Flammable Liquid)[7]

Packaging Group II[7]

NFPA 704 Rating Health: 3, Flammability: 3, Reactivity: 0[5]

Experimental Protocols
Protocol 1: Safe Transfer of Cyclooctatetraene

Preparation:

Ensure the work area is in a well-ventilated chemical fume hood.[11]

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment).[6][7]

Have appropriate fire extinguishing media readily available (e.g., dry chemical, CO₂,

alcohol or polymer foam).[6] Do not use a water jet.[7]

Wear the required personal protective equipment (safety goggles, chemical-resistant

gloves, flame-retardant lab coat).[1]

Grounding and Bonding:

Before initiating the transfer, securely attach grounding straps to both the source container

and the receiving vessel.

Connect both grounding straps to a common ground point. This equalizes the electrical

potential and prevents static discharge.[1][6][7]
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Transfer:

Use non-sparking tools for opening and closing containers.[1][6]

Slowly and carefully pour the cyclooctatetraene from the source container to the

receiving vessel to minimize splashing and vapor generation.

Avoid breathing the vapors.[7]

Completion:

Once the transfer is complete, securely close both containers.

Remove the grounding and bonding straps.

Clean any minor spills immediately with a non-combustible absorbent material (e.g., sand,

earth, vermiculite).[7]

Wash hands thoroughly after handling.[7]
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Cyclooctatetraene Spill Occurs

Evacuate non-essential personnel Remove all ignition sources Don appropriate PPE

Ensure adequate ventilation

Contain the spill with non-combustible absorbent material

Collect absorbed material with non-sparking tools

Place in a sealed container for hazardous waste disposal

Decontaminate the area
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Storing Cyclooctatetraene

Is the container tightly sealed?

Proceed

Yes

Action: Tightly seal the container

No

Is the storage area cool, dry, and well-ventilated?

Proceed

Yes

Action: Relocate to a suitable storage area

No

Is the area free from ignition sources?

Proceed

Yes

Action: Remove all ignition sources

No

Is it stored under an inert atmosphere (e.g., Nitrogen)?

Storage is Correct

Yes Action: Purge with an inert gas before sealing

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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